Cas no 921996-10-3 (N-(2H-1,3-benzodioxol-5-yl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide
• CAS No: 921996-10-3
• MF: C₁₉H₁₇N₃O₆S₂
• MW: 447.484781980515
• CID: 5811875
• PubChem ID: 17601213
• Update Time: 2025-06-09

N-(2H-1,3-benzodioxol-5-yl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzodioxol-5-yl)-2-[2-[(4-methoxyphenyl)sulfonylamino]-1,3-thiazol-4-yl]acetamide
• 4-Thiazoleacetamide, N-1,3-benzodioxol-5-yl-2-[[(4-methoxyphenyl)sulfonyl]amino]-
• STK632756
• AKOS024639313
• N-(2H-1,3-BENZODIOXOL-5-YL)-2-[2-(4-METHOXYBENZENESULFONAMIDO)-1,3-THIAZOL-4-YL]ACETAMIDE
• AKOS005564566
• N-(benzo[d][1,3]dioxol-5-yl)-2-(2-(4-methoxyphenylsulfonamido)thiazol-4-yl)acetamide
• 921996-10-3
• N-(1,3-benzodioxol-5-yl)-2-[(2Z)-2-{[(4-methoxyphenyl)sulfonyl]imino}-2,3-dihydro-1,3-thiazol-4-yl]acetamide
• F2322-0722
• N-(2H-1,3-benzodioxol-5-yl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide

• Inchi： 1S/C19H17N3O6S2/c1-26-14-3-5-15(6-4-14)30(24,25)22-19-21-13(10-29-19)9-18(23)20-12-2-7-16-17(8-12)28-11-27-16/h2-8,10H,9,11H2,1H3,(H,20,23)(H,21,22)
• InChI Key： GYBNQVDCXGDMTD-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NC2=CC=C3OCOC3=C2)=O)N=C1NS(C1=CC=C(OC)C=C1)(=O)=O

Computed Properties

• Exact Mass: 447.05587762g/mol
• Monoisotopic Mass: 447.05587762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 153Ų

Experimental Properties

• Density: 1.541±0.06 g/cm3(Predicted)
• pka: 6.47±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(2H-1,3-benzodioxol-5-yl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide

Comprehensive Analysis of N-(2H-1,3-benzodioxol-5-yl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide (CAS No. 921996-10-3)

The compound N-(2H-1,3-benzodioxol-5-yl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide (CAS No. 921996-10-3) is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a benzodioxole moiety and a thiazole core, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a sulfonamide derivative, which is known for its bioactive properties. This article delves into the molecular characteristics, synthesis pathways, and potential applications of this compound, while addressing common queries from the scientific community.

One of the most frequently searched questions about CAS No. 921996-10-3 is its role in drug discovery. The 4-methoxybenzenesulfonamido group in its structure is a key functional group often associated with enzyme inhibition, particularly in the context of anti-inflammatory and anticancer agents. Recent studies have explored its interactions with specific protein targets, such as cyclooxygenase-2 (COX-2), which is a hotspot in modern pharmacology. The 1,3-thiazol-4-ylacetamide segment further enhances its binding affinity, making it a versatile scaffold for medicinal chemistry.

Another area of interest is the synthetic methodology for N-(2H-1,3-benzodioxol-5-yl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide. Researchers often inquire about efficient routes to produce this compound with high yield and purity. Recent advancements in green chemistry have introduced catalytic methods that minimize waste and reduce environmental impact. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to streamline the synthesis of the thiazole core, while microwave-assisted synthesis techniques have significantly shortened reaction times.

The benzodioxole ring system in this compound is another focal point for researchers. This moiety is commonly found in natural products and synthetic drugs, known for its bioavailability and metabolic stability. Users searching for CAS No. 921996-10-3 often explore its potential as a neuroprotective agent, given the structural similarities to compounds like piperonyl butoxide, which exhibit activity in the central nervous system. Additionally, the methoxybenzenesulfonamido group has been linked to antimicrobial properties, sparking interest in its use against resistant bacterial strains.

From a computational chemistry perspective, N-(2H-1,3-benzodioxol-5-yl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide has been the subject of molecular docking studies. These simulations predict its binding modes with various biological targets, providing insights into its mechanism of action. Searches related to QSAR (Quantitative Structure-Activity Relationship) models for this compound are also prevalent, as scientists aim to optimize its pharmacological profile. The integration of machine learning in drug design has further accelerated the exploration of its derivatives.

In summary, CAS No. 921996-10-3 represents a multifaceted compound with broad implications in biomedical research. Its structural complexity and functional diversity make it a valuable subject for ongoing studies. Whether investigating its synthetic routes, biological activities, or computational predictions, this compound continues to inspire innovation in the field. As the demand for targeted therapies grows, N-(2H-1,3-benzodioxol-5-yl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide stands out as a compelling candidate for future breakthroughs.